N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• InChI: InChI=1S/C13H9ClF3N5/c14-9-4-2-1-3-8(9)7-18-10-5-6-11-19-20-12(13(15,16)17)22(11)21-10/h1-6H,7H2,(H,18,21)
• InChI Key: LAAGSXFUNXIGDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=NN3C(=NN=C3C(F)(F)F)C=C2)Cl
• Molecular Formula: C13H9ClF3N5
• Molecular Weight: 327.69 g/mol

Description

N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the triazolopyridazine family, which has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine has several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, which is the programmed cell death of cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine in lab experiments is that it has shown promising results in inhibiting the growth of cancer cells. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine. One potential direction is to further study the mechanism of action of this compound to optimize its use in lab experiments. Additionally, further research can be conducted to explore the potential applications of this compound in other fields, such as drug development and agriculture. Finally, more studies can be conducted to explore the potential side effects of this compound and to develop strategies to minimize them.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine involves the reaction of 2-chlorobenzyl amine with 3-(trifluoromethyl)pyridazine-4-carbonitrile in the presence of a catalyst. The resulting product is then treated with sodium azide and copper sulfate to form the final compound.

Scientific Research Applications

N-(2-chlorobenzyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine has shown promising results in various scientific research applications. One of the potential applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells.